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This document provides detailed application notes and protocols for the environmentally
friendly synthesis of manganese oxide nanoparticles (MnO NPs) using manganese chloride
as a precursor and various plant extracts as reducing and stabilizing agents. These methods
offer a cost-effective, non-toxic, and scalable alternative to conventional chemical and physical
synthesis routes.[1][2][3] The synthesized MnO NPs exhibit significant potential in biomedical
applications, including drug delivery, bioimaging, and as therapeutic agents.[1][4]

Introduction

Manganese oxide nanoparticles are gaining increasing interest in materials science and
medicine due to their unique physicochemical properties, biocompatibility, and versatile
applications. Green synthesis approaches, which utilize natural products like plant extracts,
offer a sustainable pathway to produce these nanoparticles. The phytochemicals present in
plant extracts, such as flavonoids, alkaloids, and polyphenols, act as potent reducing and
capping agents, facilitating the conversion of manganese ions to MNnO NPs and ensuring their
stability. This document outlines protocols using various plant extracts for the synthesis of MnO
NPs from manganese chloride, along with their characterization and potential applications.

Experimental Protocols
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The following sections detail the materials, equipment, and step-by-step procedures for the
green synthesis of MNnO NPs.

General Materials and Equipment

o Materials: Manganese (ll) chloride (MnClz2:4H20), various plant materials (e.g., Sapindus
mukorossi fruits, Tinospora cordifolia stems), ethanol, double distilled water, nutrient agar,
bacterial cultures.

o Equipment: Magnetic stirrer with hot plate, centrifuge, UV-Vis spectrophotometer, Fourier-
transform infrared (FTIR) spectrometer, X-ray diffractometer (XRD), scanning electron
microscope (SEM), transmission electron microscope (TEM), dynamic light scattering (DLS)
particle size analyzer, oven, autoclave, incubator, glassware.

Preparation of Plant Extracts

A generalized workflow for the preparation of the plant extract and the subsequent synthesis of
nanoparticles is depicted below.
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Caption: General workflow for green synthesis of MnO NPs.
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Protocol 1: Synthesis using Sapindus mukorossi
(Reetha) Extract

This protocol utilizes the methanolic extract of Sapindus mukorossi for the synthesis of MnO:2
nanoparticles.

e Preparation of Methanolic Extract:
o Collect and wash Sapindus mukorossi fruits.
o Dry the fruits in the shade and grind them into a fine powder.
o Prepare a methanolic extract of the powder.

¢ Synthesis of MnO2 Nanoparticles:

o Dissolve 3.76 g of manganese (ll) chloride in 100 mL of double distilled water containing
the methanolic extract of Sapindus mukorossi.

o Separately, dissolve 4.76 g of potassium permanganate (KMnQOa) in 100 mL of an aqueous
solution.

o Add the KMnOa solution to the manganese chloride solution under continuous magnetic
stirring at room temperature for 1 hour.

o Ablack precipitate will form, indicating the formation of MnO2 nanopatrticles.
 Purification:

o Filter the resulting black precipitate.

o Wash the precipitate with ethanol and double distilled water.

o Air-dry the product for 24 hours, followed by drying in an oven at 80°C for 15 hours.

Protocol 2: Synthesis using Tinospora cordifolia
(Guduchi) Stem Extract
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This protocol employs an agueous extract of Tinospora cordifolia stems.
e Preparation of Aqueous Extract:

o Collect fresh stems of Tinospora cordifolia, wash them thoroughly, and cut them into small
pieces.

o Boil a known weight of the stem pieces in double distilled water.

o Filter the extract to remove plant debris.
e Synthesis of MnO Nanopatrticles:

o The synthesis is based on a co-precipitation method.

o Prepare a solution of a manganese salt (e.g., manganese sulfate).

o Add the Tinospora cordifolia stem extract to the salt solution.

o Adjust the pH of the solution using a suitable base (e.g., NHs) to induce precipitation.
 Purification:

o Centrifuge the solution to collect the nanoparticle pellet.

o Wash the pellet multiple times with distilled water to remove impurities.

o Dry the purified nanopatrticles in an oven.

Characterization of Synthesized MnO Nanoparticles

The synthesized nanoparticles should be characterized using various analytical techniques to
determine their physicochemical properties.
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Caption: Characterization techniques for MNO NPs.

o UV-Visible Spectroscopy: Used to confirm the formation of MNnO NPs by observing the
characteristic surface plasmon resonance peak, typically in the range of 350-410 nm.

» Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the functional groups from the
plant extract that are responsible for the reduction and stabilization of the nanopatrticles.

» X-ray Diffraction (XRD): Determines the crystalline structure and average crystallite size of
the synthesized MnO NPs.

e Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): Provide
information on the morphology, size, and aggregation of the nanoparticles.

o Dynamic Light Scattering (DLS): Measures the hydrodynamic diameter and size distribution
of the nanoparticles in a colloidal suspension.
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Quantitative Data Summary

The properties of green synthesized MnO NPs can vary depending on the plant extract and
synthesis conditions. The following tables summarize key quantitative data from various
studies.

Table 1: Particle Size of Green Synthesized MnO Nanopatrticles

) Average
Plant Extract Synthesis . .
Precursor Particle Size Reference
Used Method
(nm)
Sapindus
) MnCl2 & KMnOa Sol-gel 16 (XRD)
mukorossi
Microtrichia )
o MnO2 Green Synthesis  10.12 (XRD)
perotitii
Tinospora Manganese S 20-65 (TEM),
o Co-precipitation
cordifolia Sulfate 62.59 (SEM)
Phaseolus .
KMnOa Green Synthesis  26.98 - 65.20
lunatus
Dittrichia Manganese

Green Synthesis 38 (TEM)
graveolens Acetate

Table 2: Antibacterial Activity of Green Synthesized MnO Nanopatrticles (Zone of Inhibition in
mm)
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Plant
P.

Extract E. coli . S. aureus B. subtilis Reference
S aeruginosa

Sapindus
mukorossi

Microtrichia
o 25.625
perotitii

Phaseolus
17 - 15
lunatus

Applications in Drug Development and Research

Green synthesized MnO NPs have shown significant promise in various biomedical
applications, particularly in drug development and therapy.

Anticancer Activity

MnO NPs have demonstrated cytotoxic effects against various cancer cell lines. Their
mechanism of action is often attributed to the induction of oxidative stress within cancer cells,
leading to apoptosis. The green synthesis approach enhances their biocompatibility, making
them a potential candidate for cancer nanotherapy. For instance, MnO NPs synthesized using
Tinospora cardifolia extract showed a strong antiproliferative effect on rat skeletal myoblast L-6
cell lines with an IC50 value of 1.1 mg/ml.

Antibacterial Agents

The synthesized nanoparticles exhibit broad-spectrum antibacterial activity against both Gram-
positive and Gram-negative bacteria. This makes them suitable for developing new
antimicrobial formulations and coatings for medical devices.

Drug Delivery and Bioimaging

Due to their unique properties and biocompatibility, MnO NPs are being explored as carriers for
targeted drug delivery. They can be functionalized to carry specific drugs to cancer cells,
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minimizing side effects on healthy tissues. Furthermore, their magnetic properties make them
suitable as contrast agents in magnetic resonance imaging (MRI).

The proposed signaling pathway for the anticancer activity of MnO NPs often involves the
generation of reactive oxygen species (ROS), leading to cellular damage and apoptosis.

Proposed Anticancer Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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